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Compound of Interest

Compound Name: Eriosematin

Cat. No.: B1639177

Providing critical safety and logistical information for the proper handling and disposal of
Eriosematin is paramount for laboratory safety and operational excellence. As a trusted
partner in research and development, this document outlines the essential procedures for the
responsible disposal of Eriosematin, ensuring the safety of personnel and the protection of the
environment. While a specific Safety Data Sheet (SDS) with explicit disposal instructions for
Eriosematin is not readily available in public databases, a conservative approach based on
general principles of chemical waste management and the known properties of the compound
IS recommended.

Eriosematin is a flavonoid compound with recognized antiproliferative and apoptosis-inducing
properties, making it a valuable agent in drug development research.[1] Due to its biological
activity, all waste containing Eriosematin should be handled as potentially hazardous chemical
waste.

Quantitative Data Summary

For easy reference, the following table summarizes key quantitative data for Eriosematin.
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Property Value Source
Molecular Formula C19H2004 PubChem
Molecular Weight 312.36 g/mol PubChem
Appearance Not specified

Solubility Soluble in DMSO GlpBio
Storage Temperature -20°C GlpBio

Experimental Protocols: Proper Disposal
Procedures

The following step-by-step guide provides a detailed methodology for the proper disposal of
Eriosematin waste in a laboratory setting. These procedures are based on standard practices
for handling chemical waste and should be performed in accordance with your institution's
specific environmental health and safety (EHS) guidelines.

Step 1: Waste Segregation and Collection
e Solid Waste:

o Collect all solid waste contaminated with Eriosematin, including unused neat compound,
contaminated personal protective equipment (PPE) such as gloves and lab coats, weigh
boats, and contaminated labware (e.g., pipette tips, centrifuge tubes).

o Place all solid waste into a dedicated, clearly labeled, and sealable hazardous waste
container. The container should be made of a material compatible with the chemicals
being discarded.

o The container must be labeled with "Hazardous Waste" and the specific chemical name,
"Eriosematin.”

e Liquid Waste:
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o Collect all liquid waste containing Eriosematin, such as solutions in dimethyl sulfoxide
(DMSO) or other solvents, and aqueous solutions from experimental procedures.

o Segregate halogenated and non-halogenated solvent waste into separate, appropriate
hazardous waste containers.

o Ensure liquid waste containers are securely capped to prevent spills and evaporation.

o Label the liquid waste container with "Hazardous Waste," the chemical name
"Eriosematin,” and the solvent(s) present with their approximate concentrations.

Step 2: Decontamination of Glassware

e Thoroughly rinse all glassware that has come into contact with Eriosematin with a suitable
solvent (e.g., ethanol or acetone) to remove any residue.

o Collect the initial rinsate as hazardous liquid waste.
 After the initial solvent rinse, wash the glassware with soap and water.
Step 3: Waste Storage

» Store all hazardous waste containers in a designated and well-ventilated satellite
accumulation area (SAA) within the laboratory.

o Ensure the storage area is secure and away from drains, heat sources, and incompatible
chemicals.

e Do not accumulate large quantities of waste. Arrange for regular pickup by your institution's
EHS department.

Step 4: Disposal
o Never dispose of Eriosematin waste down the drain or in the regular trash.

» All Eriosematin waste must be disposed of through your institution's official hazardous
waste management program.
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+ Contact your EHS department to schedule a pickup of the properly labeled and sealed waste
containers.

+ Provide the EHS department with a complete and accurate description of the waste.

Mandatory Visualization: Eriosematin Disposal
Workflow

The following diagram illustrates the logical workflow for the proper disposal of Eriosematin
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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